Cas no 113592-81-7 (2,4-Octadienoic acid,8-hydroxy-6-methyl-,1,2,6,7,8,8a-hexahydro-7-hydroxy-1,8a-dimethyl-6-oxo-2-naphthalenyl ester (9CI))

• Product Name: 2,4-Octadienoic acid,8-hydroxy-6-methyl-,1,2,6,7,8,8a-hexahydro-7-hydroxy-1,8a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)
• CAS No: 113592-81-7
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 190757
• Update Time: 2024-03-01

2,4-Octadienoic acid,8-hydroxy-6-methyl-,1,2,6,7,8,8a-hexahydro-7-hydroxy-1,8a-dimethyl-6-oxo-2-naphthalenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Octadienoic acid,8-hydroxy-6-methyl-,1,2,6,7,8,8a-hexahydro-7-hydroxy-1,8a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)
• (+)-DendryphiellinA
• Dendryphiellin A
• 2,4-Octadienoic acid, 8-hydroxy-6-methyl-, 1,2,6,7,8,8a-hexahydro-7-hydroxy-1,8a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)

• Inchi： 1S/C21H28O5/c1-14(10-11-22)6-4-5-7-20(25)26-19-9-8-16-12-17(23)18(24)13-21(16,3)15(19)2/h4-9,12,14-15,18-19,22,24H,10-11,13H2,1-3H3
• InChI Key： LILRKIOWUFSSFE-UHFFFAOYSA-N
• SMILES： C(OC1C=CC2C(C)(C1C)CC(O)C(=O)C=2)(=O)C=CC=CC(C)CCO

Computed Properties

• Exact Mass: 360.19374
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 2.528

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 562.4±50.0 °C(Predicted)
• PSA: 83.83
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols